Cas no 1805189-00-7 (4-Bromo-3-cyano-5-methylbenzoic acid)

• Product Name: 4-Bromo-3-cyano-5-methylbenzoic acid
• CAS No: 1805189-00-7
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD28736544
• CID: 4785808
• Update Time: 2023-08-17

4-Bromo-3-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-methylbenzoic acid

• MDL： MFCD28736544
• Inchi： 1S/C9H6BrNO2/c1-5-2-6(9(12)13)3-7(4-11)8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： PZHILQUIDSYAMA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1